Cas no 69831-14-7 (Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,(1R,3R)-)

Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,(1R,3R)- structure
69831-14-7 structure
Product Name:Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,(1R,3R)-
CAS No:69831-14-7
MF:C8H9Cl3O
MW:227.515459775925
CID:391262
PubChem ID:10966240
Update Time:2025-04-19

Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,(1R,3R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,(1R,3R)-
    • (1R,3R)-3<wbr>
    • cycloprop<wbr>
    • LogP
    • (1R)-cis-2,2-dimethyl-3-(2,2-dichlorovinyl)cyclopropanecarbonyl chloride
    • SCHEMBL8407543
    • CHLAOFANYRDCPD-NJGYIYPDSA-N
    • DTXSID5074925
    • Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (1R,3R)-
    • 69831-14-7
    • Inchi: 1S/C8H9Cl3O/c1-8(2)4(3-5(9)10)6(8)7(11)12/h3-4,6H,1-2H3/t4-,6-/m0/s1
    • InChI Key: CHLAOFANYRDCPD-NJGYIYPDSA-N
    • SMILES: ClC([C@@H]1[C@H](/C=C(\Cl)/Cl)C1(C)C)=O

Computed Properties

  • Exact Mass: 225.97207
  • Monoisotopic Mass: 225.971898g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.424
  • Boiling Point: 242.353°C at 760 mmHg
  • Flash Point: 98.894°C
  • Refractive Index: 1.581
  • PSA: 17.07

Cyclopropanecarbonyl chloride, 3-(2,2-dichloroethenyl)-2,2-dimethyl-,(1R,3R)- Related Literature

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